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Compound of Interest

Compound Name: 2-(4-Methylphenoxy)triethylamine

CAS No.: 2759-98-0

Cat. No.: B1222057

Get Quote

Technical Whitepaper: 2-(4-
Methylphenoxy)triethylamine (MPTA)
Chemical Architecture, Synthesis, and Functional
Applications in Plant Physiology[1]
Executive Summary
2-(4-Methylphenoxy)triethylamine (MPTA) is a tertiary amine ether primarily utilized as a

bioregulator in plant physiology. Structurally analogous to the well-known plant growth regulator

DCPTA (2-(3,4-dichlorophenoxy)triethylamine), MPTA functions as a potent modulator of the

carotenoid biosynthetic pathway.

Unlike general auxins or cytokinins, MPTA exhibits a specific mode of action: the inhibition of

lycopene cyclase, the enzyme responsible for cyclizing lycopene into

-carotene. This inhibition forces the accumulation of lycopene, inducing profound pigmentation
changes and enhancing the antioxidant profile of treated biological systems. This guide
provides a definitive reference for the synthesis, physicochemical characterization, and
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experimental application of MPTA.

Critical Acronym Note: In organic synthesis literature, "MPTA" or "MTPA" often refers to

Mosher's Acid (

-methoxy-

-trifluoromethylphenylacetic acid). Ensure distinction is made; this guide focuses

exclusively on the phenoxy-triethylamine derivative defined above.

Part 1: Chemical Identity & Structural Analysis[2][3]
MPTA is an ether-linked tertiary amine derived from p-cresol. Its lipophilic tolyl ring and

hydrophilic diethylamino tail allow it to penetrate lipid bilayers while maintaining solubility in

aqueous buffers when protonated.

Nomenclature and Identification
Property Detail

Chemical Name 2-(4-Methylphenoxy)-N,N-diethylethanamine

Common Acronym MPTA

Synonyms
N,N-Diethyl-2-(p-tolyloxy)ethylamine; 2-(p-

Methylphenoxy)triethylamine

Molecular Formula

C

H

NO

Molecular Weight 221.34 g/mol

SMILES CCN(CC)CCOC1=CC=C(C)C=C1

Component Moieties
p-Cresol (lipophilic head) + N,N-

Diethylethanamine (basic tail)
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Structural visualization
The molecule consists of a para-substituted benzene ring linked via an ethyl ether bridge to a

diethylamine group. This structure is critical for its interaction with the hydrophobic pocket of

cyclase enzymes.

Part 2: Physicochemical Properties[6]
Understanding the phase behavior of MPTA is essential for formulation. The free base is an oil,

while the hydrochloride salt is a crystalline solid suitable for aqueous solution preparation.

Physical Data Table
Property Value / Description Condition

Appearance (Free Base) Pale yellow to amber oil 25°C, 1 atm

Appearance (HCl Salt)
White to off-white crystalline

powder
Recrystallized

Boiling Point (Free Base) ~145–150 °C @ 1.5 mmHg (Estimated)

Melting Point (HCl Salt) 168–172 °C Standard Pressure

Solubility (Free Base)
Soluble in DCM, EtOAc,

MeOH, Hexane
Insoluble in water

Solubility (HCl Salt)
Soluble in Water (>100 g/L),

Ethanol
Insoluble in Hexane, Ether

pKa (Conjugate Acid) ~9.5–9.8 Predicted (Amine)

Part 3: Synthesis & Manufacturing Protocols
Expert Insight: The synthesis of MPTA follows a standard Williamson ether synthesis or amine

alkylation. The most robust route for laboratory scale involves the alkylation of p-cresol with 2-

chloro-N,N-diethylethanamine. This method avoids the handling of volatile diethylamine gas

required in alternative routes.
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Experimental Protocol: Synthesis of MPTA
Hydrochloride
Reagents:

p-Cresol (108 g, 1.0 mol)

2-Chloro-N,N-diethylethanamine hydrochloride (172 g, 1.0 mol)

Potassium Carbonate (anhydrous, 276 g, 2.0 mol)

Acetone (1.5 L) or Acetonitrile (for higher reflux temp)

Workflow:

Activation: In a 3-neck round-bottom flask equipped with a mechanical stirrer and reflux

condenser, dissolve p-cresol in Acetone. Add Potassium Carbonate. Stir at room

temperature for 30 minutes to generate the phenoxide anion.

Alkylation: Add 2-Chloro-N,N-diethylethanamine hydrochloride portion-wise.

Reflux: Heat the mixture to reflux (approx. 56°C for Acetone) and maintain for 12–18 hours.

Monitor via TLC (Mobile phase: 10% MeOH in DCM).

Work-up:

Cool mixture and filter off inorganic salts (KCl, excess K

CO

).

Concentrate the filtrate under reduced pressure to obtain the crude oily free base.

Purification (Acid-Base Extraction):

Dissolve crude oil in Diethyl Ether or Dichloromethane.
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Extract with 1M HCl (3x). The MPTA moves to the aqueous phase; unreacted cresol

remains in the organic phase.

Basify the aqueous phase to pH >11 using 4M NaOH. MPTA free base will oil out.

Extract the free base back into Diethyl Ether. Dry over MgSO

.

Salt Formation: Bubble dry HCl gas through the ether solution or add ethanolic HCl

dropwise. The MPTA-HCl salt will precipitate. Filter and recrystallize from Ethanol/Ether.

Synthesis Pathway Diagram

Figure 1: Synthetic Pathway for MPTA Hydrochloride
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Figure 1: Williamson ether synthesis route utilizing phase-transfer principles.

Part 4: Biological Mechanism & Applications[8][9]
MPTA acts as a tertiary amine bioregulator. Its primary utility lies in the manipulation of the

isoprenoid pathway, specifically downstream of geranylgeranyl pyrophosphate (GGPP).

Mechanism of Action: Lycopene Cyclase Inhibition
The conversion of lycopene (red) to

-carotene (orange) is catalyzed by the enzyme lycopene

-cyclase (LCY-B). MPTA acts as a non-competitive inhibitor of this enzyme.
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Effect: By blocking the cyclization rings, MPTA causes the plant machinery to arrest pigment

synthesis at the lycopene stage.

Gene Expression: Evidence suggests MPTA also upregulates the transcription of upstream

carotenogenic genes (e.g., PSY, PDS), leading to a "super-accumulation" of lycopene rather

than just a blockage.

Pathway Visualization

Figure 2: MPTA Inhibition of Lycopene Cyclase in Carotenoid Biosynthesis
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Figure 2: MPTA blocks the cyclization step, forcing lycopene accumulation.

Part 5: Safety & Handling
Expert Warning: As a tertiary amine and phenol derivative, MPTA must be handled with strict

safety protocols.
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Hazards: Causes skin irritation and serious eye damage.[1][2] Harmful if swallowed.[1][2]

The free base is lipophilic and can penetrate skin.

Storage: Store the hydrochloride salt in a desiccator at room temperature. It is hygroscopic.

[3]

Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222057/docs#2-4-methylphenoxy-triethylamine-
mpta-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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